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hexafluorophosphate

CAS No.: 219947-93-0

Cat. No.: B1243490

Get Quote

Executive Summary
1-Dodecyl-3-methylimidazolium hexafluorophosphate ([C12MIm][PF6]) represents a

specialized class of "Task-Specific Ionic Liquids" (TSILs) characterized by extreme

hydrophobicity and a phase transition temperature (~60°C) that bridges the gap between solid-

phase supports and liquid reaction media. Unlike common room-temperature ionic liquids

(RTILs) like [BMIm][PF6], the C12 homologue is solid at ambient temperature.

This guide details the use of [C12MIm][PF6] as a thermo-switchable reaction medium for

enzymatic catalysis. By operating above its melting point, researchers can access a highly

hydrophobic, viscous liquid environment that stabilizes lipases and shifts thermodynamic

equilibria toward synthesis (esterification/amidation). Upon cooling, the medium solidifies,

allowing for facile product separation—a critical advantage in pharmaceutical purification

workflows.
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Physicochemical Profile & Mechanistic Basis
Key Properties of [C12MIm][PF6]
The utility of [C12MIm][PF6] in biocatalysis is dictated by its phase behavior and hydrophobic

alkyl chain.

Property Value / Characteristic Relevance to Biocatalysis

Molecular Formula C₁₆H₃₁F₆N₂P
High molecular weight implies

low volatility.

Melting Point (Tm) 58–62°C
Thermo-switchable: Solid at

RT, Liquid at reaction temp.[1]

Hydrophobicity (Log P) High (> 0.6 estimated)

Preserves the essential water

layer around enzymes;

prevents stripping of structural

water.

Viscosity (at 70°C) ~150–300 cP

High viscosity limits mass

transfer; requires efficient

agitation.

Water Miscibility Immiscible

Ideal for shifting equilibrium in

condensation reactions

(reverse hydrolysis).

Mechanistic Insight: The "Protective Shell" Effect
In hydrophobic ILs like [C12MIm][PF6], enzymes such as Candida antarctica lipase B (CALB)

retain their active conformation better than in polar organic solvents. The mechanism involves

two factors:

Preservation of Micro-Aqueous Environment: The hydrophobic C12 chains repel water,

forcing the minimal water present in the system to cluster around the hydrophilic enzyme

surface. This "essential water" is critical for catalytic activity.

Thermodynamic Shift: In esterification, water is a byproduct. The hydrophobic IL repels this

produced water, effectively increasing its thermodynamic activity (
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) and driving it out of the active site or into a separate phase/headspace, pushing the
equilibrium toward the ester product.

Visualizing the Workflow
The following diagram illustrates the "Thermo-Switchable" separation logic, which is the core

advantage of using [C12MIm][PF6].

Mechanism at 65°C

Start: Solid [C12MIm][PF6]
+ Enzyme + Substrates

Step 1: Heat to 65°C
(Phase Transition -> Liquid)

Step 2: Enzymatic Reaction
(Homogeneous Liquid Phase)

 Melting Step 3: Cool to 25°C
(Phase Transition -> Solid)

 Completion Step 4: Solvent Extraction
(Product in Hexane/Ether)

 Solidification Recycle: Solid IL + Enzyme
(Ready for next cycle)

 Wash & Dry

Enzyme (CALB) Essential Water Layer Hydrophobic IL MatrixRepulsion (Stabilization)

Click to download full resolution via product page

Caption: Thermo-switchable workflow utilizing the melting transition of [C12MIm][PF6] for facile

product separation.

Detailed Protocol: Kinetic Resolution of rac-1-
Phenylethanol
Objective: Enantioselective transesterification of rac-1-phenylethanol to (R)-1-phenylethyl

acetate using immobilized Candida antarctica lipase B (Novozym 435).

Rationale: This reaction is a standard benchmark in drug development for creating chiral

building blocks. The high temperature (65°C) enhances reaction rate, while the IL environment

protects the enzyme from thermal denaturation.

Materials[2][3][4][5][6][7][8]
Ionic Liquid: 1-Dodecyl-3-methylimidazolium hexafluorophosphate ([C12MIm][PF6])

(>98% purity).

Enzyme: Novozym 435 (immobilized CALB).
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Substrates:rac-1-Phenylethanol (1.0 mmol), Vinyl Acetate (2.0 mmol, Acyl donor).

Extraction Solvent: n-Hexane or Diethyl ether (HPLC grade).

Equipment: Thermostated shaker or oil bath capable of maintaining 65°C ± 1°C.

Step-by-Step Methodology
Phase 1: Pre-treatment and Melting

Drying: Dry the [C12MIm][PF6] in a vacuum oven at 70°C for 4 hours prior to use to remove

adventitious water. Critical: Excess water can lead to hydrolysis of the PF6 anion (producing

HF) and reverse the reaction.

Loading: Weigh 2.0 g of solid [C12MIm][PF6] into a 10 mL screw-cap glass vial.

Melting: Place the vial in the heating block set to 65°C. Allow 10–15 minutes for the IL to

completely melt into a clear, viscous liquid.

Phase 2: Reaction Initiation
Substrate Addition: To the molten IL, add 1.0 mmol of rac-1-phenylethanol and 2.0 mmol of

vinyl acetate. Vortex gently (keeping the vial warm) to ensure homogeneity.

Enzyme Addition: Add 20 mg of Novozym 435.

Note: The enzyme particles will be suspended. Due to high viscosity, magnetic stirring can

grind the enzyme support. Orbital shaking (200 rpm) is preferred over stir bars.

Incubation: Incubate at 65°C for 2–6 hours. Monitor reaction progress via TLC or GC.

Phase 3: Work-up and Separation (The "Solidification"
Advantage)

Cooling: Remove the vial from the heat source and allow it to cool to room temperature

(25°C).

Observation: The reaction mixture will solidify into a waxy mass. The enzyme is now

trapped within the solid IL matrix.
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Extraction: Add 5 mL of cold n-hexane to the solid mass. Vortex vigorously or sonicate

briefly.

Mechanism:[2] The product (ester) and unreacted substrate are soluble in hexane. The

[C12MIm][PF6] and enzyme are insoluble in hexane.

Decantation: Decant the hexane layer. Repeat the extraction 2 more times (2 x 5 mL).

Analysis: Combine hexane extracts, evaporate solvent, and analyze the residue by Chiral

GC or HPLC to determine Conversion (%) and Enantiomeric Excess (ee).

Phase 4: Catalyst Recycling
Regeneration: The remaining solid in the vial contains the IL and the active enzyme.

Reuse: Simply reheat the vial to 65°C to remelt the system and add fresh substrates for the

next cycle.

Validation: This system typically retains >90% activity for 5–8 cycles.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Conversion Rate
High viscosity limiting mass

transfer.

Increase temperature to 70°C

(if enzyme permits) or increase

shaking speed. Ensure the

mixture is fully molten.

Enzyme Deactivation
Hydrolysis of PF6 anion

producing HF.

Ensure IL is strictly dried

before use. Avoid adding free

water. Consider adding a

molecular sieve to the reaction.

Phase Separation Failure
Product trapped in solid IL

matrix.

During extraction, you may

warm the hexane slightly

(30°C) to soften the IL surface,

or use diethyl ether (check IL

solubility first).

Low Enantioselectivity (E-

value)

Temperature too high for chiral

recognition.

This is a trade-off. If E-value

drops, lower temp to 60°C

(closer to Tm) or use a

different acyl donor (e.g.,

isopropenyl acetate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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